Cas no 2228645-15-4 (tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228645-15-4
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5825731
• PubChem ID: 165688625
• Update Time: 2025-06-09

tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)-1-oxopropan-2-ylcarbamate
• EN300-1874478
• tert-butyl N-[2-(2-hydroxy-4-methoxyphenyl)-1-oxopropan-2-yl]carbamate
• 2228645-15-4

• Inchi： 1S/C15H21NO5/c1-14(2,3)21-13(19)16-15(4,9-17)11-7-6-10(20-5)8-12(11)18/h6-9,18H,1-5H3,(H,16,19)
• InChI Key： XVUCYQYGYZRAPI-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC(=CC=1O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.9Ų

Additional information on tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)-1-oxopropan-2-ylcarbamate

Introduction to Tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2228645-15-4)

Tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)-1-oxopropan-2-ylcarbamate, a compound with the CAS number 2228645-15-4, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including hydroxy and methoxy substituents, alongside the carbamate moiety, makes it a versatile intermediate in organic synthesis.

The molecular formula of this compound underscores its complexity and the strategic importance of its design. The tert-butyl group not only enhances the stability of the molecule but also influences its reactivity, making it a valuable building block in the synthesis of more complex pharmacophores. The N-2-(2-hydroxy-4-methoxyphenyl)-1-oxopropan-2-ylcarbamate moiety, in particular, is a critical component that contributes to the compound's unique chemical properties and biological activities.

In recent years, there has been a growing interest in developing novel compounds that exhibit potent biological activity with minimal side effects. Tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)-1-oxopropan-2-ylcarbamate has emerged as a promising candidate in this regard. Its structural features suggest potential applications in the treatment of various diseases, including inflammatory disorders and neurological conditions. The hydroxyl and methoxy groups are known to interact favorably with biological targets, enhancing the compound's bioavailability and therapeutic efficacy.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. The carbamate functional group is particularly useful in medicinal chemistry due to its ability to form stable bonds with other organic molecules. This property makes it an excellent candidate for further derivatization, allowing researchers to explore a wide range of potential therapeutic applications.

The latest research in this field has highlighted the importance of optimizing synthetic routes to improve the yield and purity of Tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)-1-oxopropan-2-ylcarbamate. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable production processes. These innovations not only reduce costs but also minimize environmental impact, aligning with global efforts towards sustainable pharmaceutical development.

Another area of interest is the exploration of Tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)-1-oxopropan-2-ylcarbamate's potential in drug discovery. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it may serve as a scaffold for designing new drugs. Computational modeling and high-throughput screening techniques are being employed to identify novel derivatives with enhanced pharmacological properties.

The compound's stability under various conditions is another key factor that contributes to its appeal in pharmaceutical applications. The tert-butyl group provides additional stability against hydrolysis and oxidation, ensuring that the compound remains effective over extended periods. This stability is particularly important for drug formulations that require long shelf lives or stability under varying storage conditions.

In conclusion, Tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2228645-15-4) represents a significant advancement in chemical and pharmaceutical research. Its unique molecular structure, functional groups, and potential applications make it a valuable asset in drug development and synthetic chemistry. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the future of medicine.